Cas no 1803689-53-3 (Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate)
Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate
-
- Inchi: 1S/C9H8F2INO2/c1-15-8(14)3-5-2-7(9(10)11)13-4-6(5)12/h2,4,9H,3H2,1H3
- InChI Key: PDJLOUIRQAJXKW-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(F)F)C=C1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 228
- XLogP3: 1.9
- Topological Polar Surface Area: 39.2
Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029075385-250mg |
Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate |
1803689-53-3 | 97% | 250mg |
$489.60 | 2022-04-02 | |
| Alichem | A029075385-500mg |
Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate |
1803689-53-3 | 97% | 500mg |
$815.00 | 2022-04-02 | |
| Alichem | A029075385-1g |
Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate |
1803689-53-3 | 97% | 1g |
$1,445.30 | 2022-04-02 |
Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
Additional information on Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate
Comprehensive Overview of Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate (CAS No. 1803689-53-3)
Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate (CAS No. 1803689-53-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and iodo functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications. Researchers are increasingly exploring its potential due to its versatile reactivity and compatibility with modern synthetic methodologies.
The growing demand for fluorinated pyridine derivatives in medicinal chemistry has propelled interest in compounds like Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity in drug candidates, aligning with current trends in precision medicine and targeted therapies. Additionally, the presence of an iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched by synthetic chemists optimizing C-C bond formation strategies.
In agrochemical applications, this compound's structural features contribute to its potential as a building block for novel pesticides and herbicides. The difluoromethyl group is known to improve lipophilicity and membrane permeability, critical factors in designing effective crop protection agents. With increasing global focus on sustainable agriculture, researchers are investigating how such intermediates can lead to more environmentally friendly solutions—a hot topic in both academic and industrial forums.
From a synthetic perspective, Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate exemplifies the convergence of halogenation and fluorination techniques. Its preparation typically involves multi-step sequences, including selective iodination and esterification, which are frequently discussed in organic synthesis optimization queries. The compound's stability under various reaction conditions also makes it a subject of interest for chemists exploring high-throughput screening methodologies.
Analytical characterization of this compound relies heavily on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis—methods commonly searched by quality control professionals. Its distinct spectral signatures, particularly the 19F-NMR signals, provide valuable insights for researchers validating synthetic routes or troubleshooting scale-up processes. These aspects are crucial for laboratories focusing on process chemistry and API development.
As the pharmaceutical industry continues to prioritize fluorine-containing compounds, Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate represents a strategic intermediate for developing kinase inhibitors, antiviral agents, and other therapeutic classes. Its relevance to cancer research and infectious disease studies further amplifies its importance, topics that dominate scientific literature and patent filings. The compound's role in structure-activity relationship (SAR) studies is another area attracting scholarly attention.
Regulatory considerations for handling and transporting this material align with standard laboratory safety protocols, though it doesn't fall under restricted categories. Proper storage conditions—often searched by procurement specialists—include protection from light and moisture to maintain stability. These practical aspects are essential for ensuring reproducibility in research applications, a key concern in method validation discussions.
Looking ahead, the versatility of Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate positions it as a compound of enduring interest. Its applications span from medicinal chemistry to material science, with emerging research exploring its potential in PET tracer development and electronic materials. As synthetic methodologies evolve and demand for functionalized heterocycles grows, this compound will likely remain a focus of innovation in multiple scientific disciplines.
1803689-53-3 (Methyl 2-(difluoromethyl)-5-iodopyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)